Cas no 1204-05-3 (1H-Indole-3-ethanamine,6-chloro-a-methyl-, hydrochloride (1:1))

• Product Name: 1H-Indole-3-ethanamine,6-chloro-a-methyl-, hydrochloride (1:1)
• CAS No: 1204-05-3
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 161959
• PubChem ID: 14556
• Update Time: 2025-04-19

1H-Indole-3-ethanamine,6-chloro-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,6-chloro-a-methyl-, hydrochloride (1:1)
• 1-(6-chloro-1H-indol-3-yl)propan-2-ylazanium,chloride
• 1204-05-3
• INDOLE, 3-(2-AMINOPROPYL)-6-CHLORO-, HYDROCHLORIDE
• 3-(2-Aminopropyl)-6-chloroindole hydrochloride

• Inchi： 1S/C11H13ClN2.ClH/c1-7(13)4-8-6-14-11-5-9(12)2-3-10(8)11;/h2-3,5-7,14H,4,13H2,1H3;1H
• InChI Key： DFLNTKICLDAPND-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC(C)[NH3+].[Cl-]

Computed Properties

• Exact Mass: 229.944
• Monoisotopic Mass: 244.053404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Boiling Point: 377°Cat760mmHg
• Flash Point: 181.8°C
• PSA: 35.19